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- InChI:
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InChI=1S/C29H48O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h7,10,19-20,23-27,30H,8-9,11-18H2,1-6H3/b21-7+/t20-,23+,24+,25-,26+,27+,28+,29-/m1/s1
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Fucosterol is a plant sterol found in algae that has diverse biological activities including antioxidant, anti-inflammatory, anticancer, and antidiabetic properties among others. It decreases markers of oxidative damage and increases antioxidative enzyme activity in vitro. It reduces the expression of TNF-α and IL-6 following LPS administration by halting NF-κB and p38 MAPK signaling in RAW 264.7 murine macrophages. In HEK293, MCF-7, and SiHa cells, fucosterol decreases proliferation (IC50s = 185.4, 43.3, and 34.0 µg/ml, respectively). It also has anticancer activity in HL-60 leukemia cells, where it inhibits cell growth, halts the cell cycle at the G2/M transition, and induces apoptosis with maximally increased caspase-9, -8, and -3 expression at 68.8 µM. In a streptozotocin rat model of diabetes, it decreases serum glucose concentrations when administered at 30 mg/kg.